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Compound of Interest

Compound Name: Palmitoleic acid-d13

Cat. No.: B10820593 Get Quote

In-Depth Technical Guide: Palmitoleic Acid-d13
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Palmitoleic acid-d13, a

deuterated analog of palmitoleic acid. It is intended to serve as a core resource for researchers

and professionals engaged in drug development and metabolic research. This document

outlines its chemical properties, and available technical data, and provides context for its

application in experimental settings.

Core Chemical Identifiers
Palmitoleic acid-d13 is a stable isotope-labeled version of palmitoleic acid, an omega-7

monounsaturated fatty acid. The deuterium labeling makes it a valuable tool for a variety of

research applications, particularly in mass spectrometry-based analyses.

Identifier Value

CAS Number 2692623-92-8[1][2]

Molecular Formula C₁₆H₁₇D₁₃O₂[1][2]
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The following table summarizes the key quantitative data for Palmitoleic acid-d13, compiled

from various suppliers. This information is crucial for its proper handling, storage, and use in

experimental protocols.

Property Value Source

Synonyms

(9Z)-Hexadecenoic Acid-d13,

C16:1(9Z)-d13, C16:1 n-7-d13,

cis-Palmitoleic Acid-d13, FA

16:1-d13

Cayman Chemical[1]

Molecular Weight 267.5 g/mol Cayman Chemical[1]

Purity ≥98% Larodan[2]

≥99% deuterated forms (d1-

d13)
Cayman Chemical[1]

Physical State Liquid Larodan[2]

Formulation A 10 mg/ml solution in ethanol Cayman Chemical[1]

Neat Larodan[2]

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 50 mg/ml
Cayman Chemical[1]

Storage -20°C Cayman Chemical, Larodan[2]

Stability ≥ 2 years Cayman Chemical

Experimental Applications and Protocols
Palmitoleic acid-d13 is primarily intended for use as an internal standard for the quantification

of endogenous palmitoleic acid in various biological samples by gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] Its heavy

isotope labeling allows for clear differentiation from the naturally occurring analyte, ensuring

accurate and precise quantification.

General Protocol for Use as an Internal Standard

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b10820593?utm_src=pdf-body
https://www.caymanchem.com/product/27714/palmitoleic-acid-d13
https://www.caymanchem.com/product/27714/palmitoleic-acid-d13
https://www.larodan.com/product/palmitoleic-acid-d13/
https://www.caymanchem.com/product/27714/palmitoleic-acid-d13
https://www.larodan.com/product/palmitoleic-acid-d13/
https://www.caymanchem.com/product/27714/palmitoleic-acid-d13
https://www.larodan.com/product/palmitoleic-acid-d13/
https://www.caymanchem.com/product/27714/palmitoleic-acid-d13
https://www.larodan.com/product/palmitoleic-acid-d13/
https://www.benchchem.com/product/b10820593?utm_src=pdf-body
https://www.caymanchem.com/product/27714/palmitoleic-acid-d13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific protocols will vary depending on the sample matrix and analytical

instrumentation, a general workflow for using Palmitoleic acid-d13 as an internal standard is

outlined below.

Workflow for Quantification using Palmitoleic acid-d13.

Methodology:

Sample Preparation: A known amount of Palmitoleic acid-d13 is spiked into the biological

sample.

Lipid Extraction: Total lipids are extracted from the sample using a suitable method such as

Folch or Bligh-Dyer.

Derivatization (for GC-MS): The extracted fatty acids are often converted to their fatty acid

methyl esters (FAMEs) for improved volatility and chromatographic separation.

Instrumental Analysis: The prepared sample is injected into an LC-MS or GC-MS system.

Quantification: The concentration of endogenous palmitoleic acid is determined by

comparing its peak area to the peak area of the added Palmitoleic acid-d13 internal

standard.

Biological Context: The Role of Palmitoleic Acid
Understanding the biological roles of palmitoleic acid provides the context for its quantification.

Palmitoleic acid is an omega-7 monounsaturated fatty acid found in sources like macadamia

nuts and sea buckthorn oil.[1] Research has highlighted its role as a lipokine, a lipid hormone

that communicates between tissues to regulate metabolic processes.

Studies have shown that palmitoleic acid can:

Increase basal and insulin-stimulated glucose uptake in adipocytes.[1]

Enhance the levels of glucose transporter 4 (GLUT4) in fat cells.[1]

Reduce insulin resistance and liver inflammation in diet-induced obesity models in mice.[1]
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The signaling pathways influenced by palmitoleic acid often involve key metabolic regulators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10820593#palmitoleic-acid-d13-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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